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Compound Name: 2-(Morpholinodithio)benzothiazole

Cat. No.: B160313

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Morpholinodithio)benzothiazole, also known by the acronym MBSS, is a sulfur-containing
heterocyclic organic compound with the CAS number 95-32-9.[1][2] Structurally, it is
characterized by a benzothiazole core linked to a morpholine ring via a disulfide bridge.[1][2]
This unique structure is central to its primary application as a delayed-action vulcanization
accelerator in the rubber industry, where it enhances the cross-linking of polymers to improve
elasticity, durability, and heat resistance.[1] Beyond its well-established role in polymer
chemistry, MBSS and the broader class of benzothiazole derivatives have garnered interest for
their diverse biological activities, including antimicrobial and immunomodulatory effects, making
them a subject of study for potential therapeutic applications.[3][4][5] This guide provides a
comprehensive technical overview of MBSS, encompassing its physicochemical properties,
synthesis, experimental protocols for its industrial and biological evaluation, and safety
information.

Physicochemical and General Data

The fundamental properties of 2-(Morpholinodithio)benzothiazole are summarized below.
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Property Value Reference(s)
CAS Number 95-32-9 [1][2][6]
Molecular Formula C11H12N20Ss3 [1][2][6]
Molecular Weight 284.42 g/mol [1][6]
Light yellow to beige powder or
Appearance [7]
granules
Melting Point 125-135°C [71[8]
Density 1.46 - 1.51 g/cm?3 [718]
Insoluble in water; Soluble in
chloroform, acetone; Slightly
Solubility soluble in carbon disulfide, [8]
benzene, petroleum ether, and
ethanol.[8]
MBSS, MDB, Morfax, 4-(2-
Synonyms Benzothiazolyldithio)morpholin  [7][9][10]

e, Accelerator DS

Oral LD50 (Mouse)

3000 mg/kg

[7]

Synthesis and Manufacturing

MBSS is typically synthesized via the oxidative condensation of 2-mercaptobenzothiazole

(MBT) and morpholine, or by the reaction of morpholine with a benzothiazole disulfide
precursor like 2,2'-Dithiobis(benzothiazole) (MBTS).[11]

Experimental Synthesis Protocol

The following protocol describes a laboratory-scale synthesis of 2-

(morpholinodithio)benzothiazole from 2-(morpholinothio)benzothiazole and sulfur.[12]

Materials:

e 2-(Morpholinothio)benzothiazole (25.2 g, 0.1 mole)
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Sulfur (3.2 g, 0.1 mole)

Anhydrous Isopropy! Alcohol (150 ml)

Sodium Hydroxide (solid, 0.01 mole)

2-Mercaptobenzothiazole (MBT) (0.01 mole)

Glass or glass-lined reactor with stirrer, reflux condenser, and heating mantle.

Procedure:

Charge the reactor with 2-(morpholinothio)benzothiazole, sulfur, and anhydrous isopropyl
alcohol.[12]

» To form the catalyst in situ, add solid sodium hydroxide followed by 2-mercaptobenzothiazole
to the reaction mixture.[12]

 Stir the mixture and heat to reflux temperature (approximately 82-83°C).[12]

o Maintain reflux with stirring for 2 hours. The reaction is typically complete within one hour,
often indicated by the formation of a clear solution within 15 to 75 minutes.[12]

 After the reflux period, cool the reaction mixture to 30°C. A precipitate will typically begin to
form between 67-74°C.[12]

o Continue cooling and stirring down to 0°C and hold the mixture at 0-10°C for at least 30
minutes to ensure complete precipitation.[12]

o Filter the resulting solids.
 Air-dry the collected product at 25-30°C.

e The expected yield of 2-(morpholinodithio)benzothiazole is approximately 94-95%, with a
melting point in the range of 132-136°C.[12]

Synthesis Workflow Diagram
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Caption: Workflow for the laboratory synthesis of MBSS.
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Application in Material Science: Rubber
Vulcanization

MBSS is a primary accelerator for natural and synthetic rubbers, valued for its delayed onset of
vulcanization (scorch delay) and subsequent rapid cure rate.[1] This provides a crucial "safe
processing window" during mixing and shaping of rubber compounds, preventing premature
curing.[4][13]

Mechanism of Action

The vulcanization process accelerated by sulfenamides like MBSS is a complex series of
chemical reactions. In the presence of activators like zinc oxide and stearic acid, the process
can be broadly described in the following stages:

Formation of Active Complex: The accelerator (MBSS) reacts with activators to form an
active accelerator-sulfur complex.[14]

o Formation of Crosslink Precursors: This active complex reacts with sulfur (typically Ss rings)
to create highly reactive sulfurating agents.[14] These agents then react with the polymer
chains at allylic positions, forming polysulfidic pendant groups that are terminated by the
accelerator moiety.[14]

e Crosslink Formation: The pendant groups react with other polymer chains to form stable
polysulfidic crosslinks (C-Sx-C), creating the vulcanized rubber network.[14]

o Crosslink Maturation: Over time, these polysulfidic crosslinks can shorten (desulfuration) or
rearrange, which can affect the final physical properties of the rubber.[14]

Vulcanization Workflow Diagram
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Caption: Key stages in the MBSS-accelerated sulfur vulcanization process.

Experimental Protocols for Vulcanizate Characterization

To quantify the effect of MBSS on rubber compounds, standardized tests are performed.
This test determines the processing safety of a rubber compound.
» Standard: Based on ASTM D1646.
e Apparatus: Mooney Viscometer.
» Procedure:
o Prepare a sample of the uncured rubber compound.

o Preheat the Mooney Viscometer to the specified test temperature (e.g., 120°C or 135°C).
[4][13]

o Place the sample in the test cavity and close the platens.
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o Start the rotor and record the Mooney viscosity over time.
o The initial viscosity will dip slightly and then plateau, establishing a minimum viscosity.
o As vulcanization begins, the viscosity will start to rise.

o Scorch Time (t5 or t10): This is recorded as the time, in minutes, for the viscosity to rise by
5 or 10 units above the minimum viscosity value.[5] A longer scorch time indicates a
greater processing safety window.[4]

This test measures the strength and elasticity of the cured rubber.

o Standard: ASTM D412 (Standard Test Methods for Vulcanized Rubber and Thermoplastic
Elastomers—Tension).[1][3][12]

o Apparatus: Universal Testing Machine (Tensile Tester) with appropriate grips.
e Procedure:

o Cure sheets of the rubber compound under specified conditions of time, temperature, and
pressure.

o Die-cut dumbbell-shaped test specimens from the cured sheets as specified in ASTM
D412.[8]

o Measure the thickness and width of the narrow section of each specimen.
o Place two bench marks on the narrow section at a defined initial distance (gage length).
o Mount the specimen in the grips of the tensile testing machine.

o Apply a tensile load by separating the grips at a constant speed (typically 500 + 50
mm/min) until the specimen ruptures.[1][3]

o Record the force and the elongation (distance between the bench marks) throughout the
test.

o Calculations:
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» Tensile Strength: The maximum stress applied before rupture, calculated by dividing the
maximum force by the initial cross-sectional area.[1]

» Ultimate Elongation: The elongation at the point of rupture, expressed as a percentage
of the original gage length.[1]

» Modulus (Tensile Stress at a Given Elongation): The stress required to stretch the
specimen to a specific elongation (e.g., 100% or 300%).[1]

Property Measured Standard Description

Measures the time before
Scorch Time ASTM D1646 vulcanization begins, indicating

processing safety.[4]

Uses an Oscillating Disk
Cure Rate & State ASTM D2084 Rheometer to characterize the

entire curing process.[5]

Determines the maximum
Tensile Strength ASTM D412 stress a material can withstand
before breaking.[3][15]

Measures the percentage
Elongation ASTM D412 increase in length at the point
of rupture.[1]

Measures the resistance of the

Hardness (Durometer) ASTM D2240 ) ]
rubber to indentation.[12]
Measures the resistance to the
Tear Strength ASTM D624
growth of a tear or cut.[1][12]
Measures the ability of rubber
) to return to its original
Compression Set ASTM D395

thickness after compression.[1]
[12]

Biological Activity and Toxicological Profile
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While primarily used in industry, the benzothiazole scaffold is present in many biologically
active molecules, prompting research into the effects of industrial benzothiazoles like MBSS.[3]

Summary of Biological Effects

e Immunomodulation: Some studies on benzothiazole derivatives have shown
immunomodulatory potential, with certain compounds inhibiting T-cell proliferation and the
production of cytokines like IL-2 and IL-4.[5][11] MBSS itself is known to be a skin sensitizer,
capable of causing allergic contact dermatitis, which implies an interaction with the immune
system.[10]

» Antimicrobial Activity: Benzothiazole derivatives have been screened for activity against
various bacterial and fungal strains. While specific MIC values for MBSS are not widely
reported, the general class of compounds shows promise.[2]

o Cytotoxicity: As with many bioactive scaffolds, benzothiazole derivatives have been
investigated for anticancer properties. Studies have explored their ability to induce apoptosis
and inhibit signaling pathways, such as the NF-kB pathway, in cancer cell lines.

Representative Biological Signaling Pathway: IgE-
Mediated Mast Cell Degranulation

Given that MBSS is a known skin sensitizer, a relevant biological pathway to consider is the
one leading to allergic reactions. The classical pathway for type | hypersensitivity involves the
activation of mast cells via the high-affinity IgE receptor (FceRl). While the precise molecular
interaction of MBSS with this pathway is not fully elucidated, this serves as a foundational
model for understanding chemical sensitization.

The process begins when an allergen (or a chemical hapten that has bound to a protein) leads
to the production of specific IgE antibodies. These IgE antibodies bind to FceRI receptors on
the surface of mast cells.[4][13] Upon re-exposure, the antigen cross-links the IgE-receptor
complexes, triggering a complex intracellular signaling cascade.[9] This cascade involves the
activation of tyrosine kinases (like Syk and Lyn), leading to the release of intracellular calcium
and ultimately causing the degranulation of the mast cell.[4] This degranulation releases potent
inflammatory mediators, such as histamine, leading to the symptoms of an allergic reaction.[13]
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Caption: General pathway for IgE-mediated mast cell degranulation.
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Experimental Protocols for Biological Assays

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound.
 Principle: Based on standard clinical laboratory methods.
e Materials:

o Test compound (MBSS) dissolved in a suitable solvent (e.g., DMSO).

[¢]

Bacterial or fungal strains.

[e]

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria).

o

Sterile 96-well microtiter plates.

[¢]

Positive control antibiotic and negative (vehicle) control.
e Procedure:

o In a 96-well plate, prepare serial two-fold dilutions of the MBSS stock solution in the broth
medium.

o Prepare a standardized inoculum of the test microorganism and add it to each well.

o Include a positive control well (microorganism with standard antibiotic) and a negative
control well (microorganism with solvent vehicle).

o Incubate the plate at the appropriate temperature and duration (e.g., 37°C for 24 hours for
bacteria).

o After incubation, visually inspect the wells for turbidity (growth).

o MIC Determination: The MIC is the lowest concentration of the compound that completely
inhibits visible growth of the microorganism.

This assay measures the metabolic activity of cells as an indicator of cell viability.
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e Principle: Metabolically active cells reduce the yellow tetrazolium salt (MTT) to a purple
formazan product, which can be quantified spectrophotometrically.

o Materials:

o

Adherent or suspension cell line cultured in appropriate medium.

[¢]

MBSS dissolved in a suitable solvent (e.g., DMSO).

[¢]

MTT solution (5 mg/mL in PBS).

[e]

Solubilization solution (e.g., acidified isopropanol or DMSO).

o

96-well cell culture plates.

e Procedure:

o

Seed cells into a 96-well plate at a predetermined optimal density and incubate overnight
to allow attachment.

o Prepare serial dilutions of MBSS in the culture medium and add them to the wells. Include
vehicle controls.

o Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

o After incubation, remove the treatment medium and add fresh medium containing MTT
solution to each well.

o Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.
o Add the solubilization solution to each well to dissolve the formazan crystals.

o Measure the absorbance of the solution in each well using a microplate reader at a
wavelength of ~570 nm.

o Calculation: Cell viability is expressed as a percentage relative to the vehicle-treated
control cells. The IC50 value (the concentration of compound that inhibits 50% of cell
viability) can be calculated from the dose-response curve.
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Safety and Handling

MBSS requires careful handling due to its potential health effects.
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Hazard Category

Description

Precautionary
Statements

Reference(s)

Skin Sensitization

May cause an allergic

skin reaction.

P261: Avoid breathing
dust. P280: Wear
protective gloves.
P302+P352: IF ON
SKIN: Wash with
plenty of water.
P333+P313: If skin
irritation or rash
occurs: Get medical

advice/attention.

[6]

Eye Irritation

Causes serious eye

irritation.

P264: Wash hands
thoroughly after
handling.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[6]

Acute Toxicity

Mildly toxic by

ingestion.

Wash hands
thoroughly after
handling. Seek
medical attention if

ingested.

[7]

Combustion Hazards

Flammable; burning
produces toxic
nitrogen oxides and

sulfur oxide fumes.

Keep away from heat
and open flames. Use
appropriate fire-

extinguishing media.

[7]

Storage

Store in a ventilated,

cool, and dry place.

Keep container tightly

closed.

[7]
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Conclusion

2-(Morpholinodithio)benzothiazole (MBSS) is a compound of significant industrial
importance, primarily serving as a highly effective delayed-action accelerator for rubber
vulcanization. Its chemical properties allow for a controlled curing process, which is essential
for the manufacturing of high-quality rubber products. For researchers in material science,
understanding its mechanism and the standardized protocols for its evaluation is key to
optimizing polymer properties. For scientists in toxicology and drug development, the biological
activity of the benzothiazole scaffold, including the sensitizing and potential immunomodulatory
effects of MBSS, presents an area of growing interest. The experimental protocols outlined in
this guide provide a foundation for the further investigation and application of this versatile
compound in both industrial and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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